Cas no 1167055-89-1 ((5-Nitro-1H-indazol-3-yl)methanol)

• Product Name: (5-Nitro-1H-indazol-3-yl)methanol
• CAS No: 1167055-89-1
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• MDL: MFCD11845681
• CID: 2618828
• PubChem ID: 53399552
• Update Time: 2025-05-24

(5-Nitro-1H-indazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-nitro-2H-indazol-3-yl)methanol
• 1167055-89-1
• (5-Nitro-1H-indazol-3-yl)methanol

• MDL： MFCD11845681
• Inchi： 1S/C8H7N3O3/c12-4-8-6-3-5(11(13)14)1-2-7(6)9-10-8/h1-3,12H,4H2,(H,9,10)
• InChI Key： ZZXYCDHPDSVADQ-UHFFFAOYSA-N
• SMILES： OCC1=C2C=C(C=CC2=NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.049
• Monoisotopic Mass: 193.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 94.7Ų

Additional information on (5-Nitro-1H-indazol-3-yl)methanol

Introduction to (5-Nitro-1H-indazol-3-yl)methanol (CAS No. 1167055-89-1)

(5-Nitro-1H-indazol-3-yl)methanol, with the CAS number 1167055-89-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The nitro and hydroxymethyl substituents on the indazole core contribute to its unique reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The indazole scaffold, a bicyclic aromatic system consisting of a benzene ring fused to a pyrazole ring, is well-documented for its presence in numerous biologically active molecules. The introduction of a nitro group at the 5-position and a hydroxymethyl group at the 3-position enhances the compound's interaction with biological targets, thereby expanding its pharmacological potential. Recent studies have highlighted the importance of nitro-substituted indazoles in drug discovery, particularly for their ability to modulate enzyme activity and receptor binding.

In the context of modern pharmaceutical research, (5-Nitro-1H-indazol-3-yl)methanol has been explored as a precursor for more complex molecules. Its nitro group can be reduced to an amine, providing a pathway to synthesize indazole derivatives with amine functionalities. This transformation is particularly useful in designing molecules that require amine-based interactions with biological targets, such as kinases and transcription factors.

Moreover, the hydroxymethyl group in (5-Nitro-1H-indazol-3-yl)methanol offers opportunities for further derivatization through etherification, esterification, or oxidation reactions. These modifications can lead to compounds with enhanced solubility, stability, or bioavailability, critical factors for drug development. The compound's reactivity also makes it a candidate for exploring novel synthetic pathways, including cross-coupling reactions that are pivotal in constructing complex organic molecules.

Recent advancements in computational chemistry have further illuminated the potential of (5-Nitro-1H-indazol-3-yl)methanol. Molecular modeling studies suggest that this compound can interact with various biological targets through multiple binding modes, enhancing its suitability for drug design. The nitro group's ability to engage in hydrogen bonding and π-stacking interactions, combined with the hydroxymethyl group's polar characteristics, makes it an intriguing candidate for structure-based drug design.

The synthesis of (5-Nitro-1H-indazol-3-yl)methanol involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Starting from commercially available precursors, such as 3-hydroxymethylindazole, nitration followed by reduction yields the desired product. This synthetic route highlights the compound's accessibility and practicality for industrial-scale production.

In conclusion, (5-Nitro-1H-indazol-3-yl)methanol (CAS No. 1167055-89-1) represents a fascinating compound with significant pharmaceutical implications. Its unique structural features and reactivity make it a valuable building block for drug discovery efforts. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.